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Compound of Interest

Compound Name: 1-(4-Phenoxyphenoxy)-2-propanol

Cat. No.: B106007 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties of 1-(4-phenoxyphenoxy)-2-propanol. It is a key intermediate in the synthesis of

various organic compounds, notably the pesticide Pyriproxyfen.[1][2] This document

consolidates essential data for laboratory and research applications, including detailed

synthetic protocols and a summary of its physicochemical characteristics.

Chemical Identity and Properties
1-(4-Phenoxyphenoxy)-2-propanol is an organic compound characterized by a propanol

backbone substituted with a 4-phenoxyphenoxy group.[3]
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Property Value Source

IUPAC Name
1-(4-phenoxyphenoxy)propan-

2-ol
[4]

CAS Number 57650-78-9 [3]

Molecular Formula C₁₅H₁₆O₃ [4]

Molecular Weight 244.29 g/mol [5]

Appearance
White to off-white crystalline

powder or molten solid/cast

Melting Point 70-72 °C

Boiling Point 379.3 ± 22.0 °C (Predicted) [5]

Density 1.136 ± 0.06 g/cm³ (Predicted) [5]

Solubility
Soluble in Chloroform and

Methanol (Slightly)

pKa 14.33 ± 0.20 (Predicted) [5]

Synthesis Protocols
The synthesis of 1-(4-phenoxyphenoxy)-2-propanol is well-documented in patent literature.

Below are detailed experimental protocols derived from these sources.

Method 1: Reaction of 4-phenoxyphenol with Propylene
Oxide
This method involves the base-catalyzed reaction of 4-phenoxyphenol with propylene oxide.

Experimental Protocol:

Reaction Setup: In a reaction vessel, dissolve 4-phenoxyphenol in water.

Catalyst Addition: Add a basic catalyst such as potassium hydroxide, sodium hydroxide, or

potassium carbonate. The molar ratio of 4-phenoxyphenol to the basic catalyst should be
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between 1:0.1 and 1:2.[6]

Reagent Addition: Add propylene oxide to the mixture. The molar ratio of 4-phenoxyphenol to

propylene oxide should be between 1:2 and 1:5.[6]

Reaction Conditions: Maintain the reaction temperature between 20-60°C and stir for 1-6

hours.[6]

Work-up: Upon completion of the reaction, the desired product, 1-(4-phenoxyphenoxy)-2-
propanol, is obtained.[6]

Method 2: Reaction of 4-phenoxyphenol with 1-chloro-2-
propanol
This alternative synthesis route involves the reaction of 4-phenoxyphenol with 1-chloro-2-

propanol in the presence of an acid binding agent.

Experimental Protocol:

Reaction Setup: Dissolve 4-phenoxyphenol in a suitable solvent (e.g., methanol, ethanol,

propanol, isopropanol, water, formic acid, or acetic acid) in a reaction vessel.[7]

Addition of Acid Binding Agent: Add an acid binding agent, such as sodium hydroxide,

potassium hydroxide, sodium carbonate, potassium carbonate, or lithium hydroxide.[7]

Reagent Addition: Slowly add a solution of 1-chloro-2-propanol in the same solvent to the

reaction mixture.

Reaction Conditions: Stir the reaction mixture at a temperature between 25-120°C until the

reaction is complete.[7]

Product Isolation: Cool the reaction solution to allow the product to precipitate. The resulting

1-(4-phenoxyphenoxy)-2-propanol can then be isolated.[7]

Role as a Metabolite of Pyriproxyfen
1-(4-Phenoxyphenoxy)-2-propanol, also referred to as (RS)-2-hydroxypropyl 4-

phenoxyphenyl ether (POPA), is a known metabolite of the pesticide Pyriproxyfen.[8][9] The
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metabolic degradation of Pyriproxyfen in soil can lead to the formation of several products,

including POPA.[9]

Below is a diagram illustrating the metabolic pathway of Pyriproxyfen.
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Metabolic pathway of Pyriproxyfen.

Safety and Handling
A safety data sheet (SDS) should be consulted before handling 1-(4-phenoxyphenoxy)-2-
propanol. General safety precautions include:

Personal Protective Equipment: Wear appropriate protective clothing, gloves, and eye/face

protection.
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Ventilation: Handle in a well-ventilated area.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

Fire Fighting: Use dry chemical, carbon dioxide, or alcohol-resistant foam as extinguishing

media.

Logical Workflow for Synthesis
The synthesis of 1-(4-phenoxyphenoxy)-2-propanol is a critical step in the production of

Pyriproxyfen. The following diagram outlines the logical workflow from starting materials to the

final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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